Cas no 883521-27-5 (4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride)

• Product Name: 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride
• CAS No: 883521-27-5
• MF: C₈H₂BrF₇O
• MW: 326.993706226349
• CID: 1079498
• PubChem ID: 2769650
• Update Time: 2025-11-01

4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride
• 4-BROMOMETHOXYHEPTAFLUOROTOLUENE
• 1-(bromomethoxy)-2,3,5,6-tetrafluoro-4-(trifluoromethyl)benzene
• 883521-27-5
• MFCD06246022
• 4-Bromomethoxy-2,3,5,6-tetrafluorobenzotrifluoride
• AKOS016015239

• MDL： MFCD06246022
• Inchi： 1S/C8H2BrF7O/c9-1-17-7-5(12)3(10)2(8(14,15)16)4(11)6(7)13/h1H2
• InChI Key： AQZLLUWPHAEDTE-UHFFFAOYSA-N
• SMILES： BrCOC1=C(C(=C(C(F)(F)F)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 325.91772g/mol
• Monoisotopic Mass: 325.91772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride

Professional Introduction to 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride (CAS No. 883521-27-5) in Modern Chemical Research

The compound 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride (CAS No. 883521-27-5) represents a fascinating intersection of fluorinated aromatic chemistry and functional group diversity, making it a valuable intermediate in synthetic organic chemistry and pharmaceutical research. Its unique structural features—comprising a benzotrifluoride core substituted with bromomethoxy and tetrafluoro groups—endow it with distinctive electronic and steric properties that are highly relevant to contemporary drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorine-containing heterocycles in the development of bioactive molecules. The presence of multiple fluorine atoms in 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride not only enhances metabolic stability but also modulates lipophilicity and binding affinity. This compound has been explored as a building block for synthesizing novel therapeutic agents targeting various disease pathways, including oncology and neurodegenerative disorders.

One of the most compelling aspects of 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride is its versatility in cross-coupling reactions. The bromomethoxy substituent serves as an excellent handle for palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. These transformations have been leveraged in the synthesis of fluorinated analogs of known pharmacophores, which often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Recent studies have highlighted the utility of this compound in developing kinase inhibitors. Fluorinated benzene derivatives are frequently incorporated into drug candidates due to their ability to enhance binding interactions with protein targets. For instance, modifications at the 2-position of the benzotrifluoride ring have been shown to fine-tune receptor affinity while maintaining selectivity. The methoxy group further provides a site for further derivatization, allowing chemists to explore diverse chemical space.

The tetrafluoro substitution pattern on the aromatic ring introduces significant electronic effects that influence both reactivity and biological activity. This feature has been exploited in designing molecules with enhanced solubility and cell membrane permeability—a critical consideration for oral bioavailability. Furthermore, computational studies suggest that the electron-withdrawing nature of the fluoro groups can stabilize positive charges on adjacent functional groups, which may be advantageous in designing charged drug entities.

From a synthetic chemistry perspective, 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride serves as a gateway to more complex scaffolds through directed ortho-metalation (DoM) strategies or nucleophilic aromatic substitution (SNAr). The presence of multiple fluorine atoms can influence reaction outcomes by affecting reaction rates and regioselectivity. For example, fluorine atoms have been shown to accelerate certain metal-catalyzed transformations while inhibiting competing side reactions—a phenomenon known as "fluorine effects."

In clinical research applications,4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride has been utilized in generating fluorinated metabolites for positron emission tomography (PET) imaging probes. The high metabolic stability conferred by the fluoro substituents allows for prolonged biodistribution and improved imaging contrast. Such probes are invaluable tools for studying disease mechanisms at the molecular level and have been applied in both preclinical and clinical trials.

The compound’s role in material science is also noteworthy. Fluorinated aromatic compounds are widely used in advanced materials due to their thermal stability and chemical resistance. The unique electronic properties of 4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride make it a candidate for organic semiconductors or liquid crystal displays (LCDs), where precise control over molecular packing and intermolecular interactions is essential.

Ethical considerations surrounding its use must be addressed within research protocols. While not classified as a hazardous material under current regulations,4-Bromomethoxy-2,3,5,6-tetrafluoro-benzotrifluoride requires standard laboratory precautions due to its potential reactivity with strong nucleophiles or bases. Proper handling protocols ensure safety while maximizing its utility in synthetic applications.

The future direction of research involving this compound is likely to expand into exploring its role in medicinal chemistry beyond oncology applications. Emerging evidence suggests that fluorinated benzodiazepines analogs derived from this scaffold exhibit novel anxiolytic properties without sedative side effects—a significant advancement over traditional benzodiazepines.